Cas no 332175-83-4 (<br>2-(4-Allyl-5-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(4-nitro-phenyl)-acet amide)

• Product Name: <br>2-(4-Allyl-5-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(4-nitro-phenyl)-acet amide
• CAS No: 332175-83-4
• MF: C₁₉H₁₇N₅O₃S
• MW: 395.434982061386
• CID: 3070907
• PubChem ID: 2951973
• Update Time: 2025-04-21

<br>2-(4-Allyl-5-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(4-nitro-phenyl)-acet amide Chemical and Physical Properties

Names and Identifiers

• <br>2-(4-Allyl-5-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(4-nitro-phenyl)-acet amide
• N-(4-nitrophenyl)-2-{[5-phenyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• 332175-83-4
• 2-(4-Allyl-5-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(4-nitro-phenyl)-acetamide
• 2-((4-Allyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-nitrophenyl)acetamide
• STK133931
• AKOS000370828
• CS-0358348

• MDL： MFCD02045882
• Inchi： 1S/C19H17N5O3S/c1-2-12-23-18(14-6-4-3-5-7-14)21-22-19(23)28-13-17(25)20-15-8-10-16(11-9-15)24(26)27/h2-11H,1,12-13H2,(H,20,25)
• InChI Key： YMSWSVPMCCJMOR-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)[N+](=O)[O-])=O)C1=NN=C(C2C=CC=CC=2)N1CC=C

Computed Properties

• Exact Mass: 395.10521059Da
• Monoisotopic Mass: 395.10521059Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 131Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles